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Cat. No.: B1615425 Get Quote

Abstract
3-Phenylpropyl benzoate is a significant aromatic ester extensively utilized in the fragrance

industry. This technical guide provides a comprehensive overview of its physicochemical

properties, olfactory profile, and multifaceted applications in perfumery. We will delve into its

role as a fragrance fixative, its synthesis, formulation considerations, and the analytical

methodologies employed for its quality control. Furthermore, this guide will address the safety

and regulatory landscape governing its use, offering a holistic resource for researchers,

perfumers, and formulation scientists.

Introduction
The intricate art of perfumery relies on a palette of ingredients that not only impart distinct

aromas but also influence the overall structure and longevity of a fragrance. Among these,

esters of benzoic acid play a pivotal role. 3-Phenylpropyl benzoate (C16H16O2), also known

as hydrocinnamyl benzoate, is a high-boiling aromatic ester valued for its unique scent profile

and exceptional functional properties.[1] Its application extends across a wide array of

products, from fine fragrances to personal care and home care items. This guide aims to

provide a detailed scientific exploration of 3-phenylpropyl benzoate, elucidating its chemical

nature and its indispensable role in modern fragrance creation.
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A thorough understanding of the physicochemical properties of a fragrance ingredient is

fundamental to its effective application. 3-Phenylpropyl benzoate is characterized by its

relatively high molecular weight and low volatility, which are key to its function in fragrance

formulations.

Property Value Source

CAS Number 60045-26-3 [2][3]

Molecular Formula C16H16O2 [2][4]

Molecular Weight 240.30 g/mol [2][3][4]

IUPAC Name 3-phenylpropyl benzoate [2][3]

Appearance
Colorless to pale yellow solid

(est.)
[5]

Melting Point 92.0 °C [5][6]

Boiling Point 338.0 °C @ 760.00 mm Hg [5]

Vapor Pressure
0.000014 mmHg @ 25.00 °C

(est.)
[5]

Flash Point >161.67 °C (>323.00 °F) TCC [5]

Solubility
Soluble in alcohol; Insoluble in

water
[5]

logP (o/w) 4.673 (est.) [5]

Olfactory Profile and Application in Fragrance
Compositions
3-Phenylpropyl benzoate possesses a subtle yet complex olfactory profile, described as

having sweet, warm balsamic, and slightly floral and woody facets.[1] It is not typically used as

a primary scent ingredient but rather as a modifier and fixative.[1] Its function is to round out,

extend, and soften floral-oriental-woody accords, thereby enhancing the overall harmony and

longevity of the fragrance.[1]
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Its low volatility allows it to evaporate slowly, "fixing" more volatile components and releasing

the fragrance gradually over time. This makes it particularly valuable in:

Fine Fragrances: To improve the tenacity of the heart and base notes.

Personal Care Products (Creams, Lotions): Where a long-lasting, subtle scent is desired.

Air Care and Candles: For consistent and enduring fragrance release.[1]

Detergents: To ensure the fragrance lingers on fabrics post-wash.[1]

Synthesis of 3-Phenylpropyl Benzoate
The synthesis of 3-phenylpropyl benzoate is a subject of interest for achieving efficient and

environmentally friendly production. Common synthesis routes include:

Transesterification: This method involves the reaction of 3-phenyl-1-propanol with methyl

benzoate in an alcohol interchange reaction.[7]

One-Pot Synthesis from Cinnamyl Alcohol: A more advanced, multi-step, one-pot synthesis

has been developed.[3][8] This process starts with the transesterification of cinnamyl alcohol

with benzoic anhydride to form cinnamyl benzoate. This intermediate is then hydrogenated in

the same reaction vessel to yield 3-phenylpropyl benzoate.[3][8] This cascade reaction is

efficiently carried out using a multifunctional catalyst, such as palladium and

dodecatungstophosphoric acid supported on a zeolitic imidazolate framework (ZIF-8).[8]

Caption: One-pot synthesis workflow for 3-phenylpropyl benzoate.

Analytical Methods for Quality Control
Ensuring the purity and identity of fragrance ingredients is paramount for product quality and

safety. Gas chromatography (GC) coupled with mass spectrometry (MS) is the gold standard

analytical technique in the fragrance industry for composition analysis and quality control.[9]

Typical GC-MS Protocol for 3-Phenylpropyl Benzoate:

Sample Preparation: The raw material or fragrance concentrate is diluted in a suitable

solvent (e.g., ethanol).
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Injection: A small volume of the diluted sample is injected into the GC.

Separation: The sample is vaporized and travels through a capillary column (e.g., DB-WAX).

The separation of components is based on their boiling points and interaction with the

column's stationary phase.[10]

Detection & Identification: As components elute from the column, they enter the mass

spectrometer, which ionizes them and separates the ions based on their mass-to-charge

ratio. The resulting mass spectrum serves as a "molecular fingerprint" for identification by

comparing it to a reference library.[10]

Quantification: The peak area of the target compound is proportional to its concentration,

allowing for quantification against a standard.

Receive Raw Material

Sample Preparation
(Dilution in Solvent)

GC-MS Analysis

Data Processing
(Peak Integration & Library Search)

Compare to Specification

Approved for Use

Pass

Rejected

Fail
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Caption: Quality control workflow for fragrance raw materials.

Safety and Regulatory Landscape
The safe use of fragrance ingredients is overseen by organizations such as the International

Fragrance Association (IFRA) and the Research Institute for Fragrance Materials (RIFM). Alkyl

benzoates, as a class, have been reviewed for their safety in cosmetics and are generally

considered safe in their current practices of use and concentration.[11]

Dermal Sensitization: While data for 3-phenylpropyl benzoate itself is limited, related

materials like 3-phenylpropyl acetate have been assessed and do not present a concern for

skin sensitization at current use levels.[12][13]

Systemic Toxicity: The Cosmetic Ingredient Review Expert Panel has concluded that benzoic

acid and its related alcohols are not reproductive or developmental toxicants, are not

genotoxic in most assays, and are not carcinogenic.[11]

IFRA Standards: Perfumers and formulators must adhere to the IFRA Code of Practice,

which sets maximum acceptable concentration levels for various fragrance ingredients in

different consumer product categories to ensure consumer safety.[14][15][16] While a

specific standard for 3-phenylpropyl benzoate is not detailed in the provided search results,

the use of any fragrance ingredient must comply with the overall safety assessments and

guidelines established by IFRA.

Conclusion
3-Phenylpropyl benzoate is a versatile and valuable ingredient in the perfumer's toolkit. Its

mild, balsamic, and floral-woody character, combined with its excellent fixative properties

stemming from its low volatility, makes it an effective modifier in a wide range of fragrance

applications. Its synthesis through efficient catalytic processes and well-established analytical

quality control methods ensure its consistent performance. Adherence to the safety guidelines

established by regulatory bodies like IFRA ensures its continued safe use in consumer

products, solidifying its place as a key component in the creation of sophisticated and long-

lasting fragrances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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